Cas no 2228293-99-8 (4,4-difluoro-1-(1-methyl-1H-indol-7-yl)cyclohexylmethanamine)

• Product Name: 4,4-difluoro-1-(1-methyl-1H-indol-7-yl)cyclohexylmethanamine
• CAS No: 2228293-99-8
• MF: C₁₆H₂₀F₂N₂
• MW: 278.340210914612
• CID: 6221013
• PubChem ID: 165684287
• Update Time: 2025-05-22

4,4-difluoro-1-(1-methyl-1H-indol-7-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(1-methyl-1H-indol-7-yl)cyclohexylmethanamine
• EN300-1957062
• [4,4-difluoro-1-(1-methyl-1H-indol-7-yl)cyclohexyl]methanamine
• 2228293-99-8

• Inchi： 1S/C16H20F2N2/c1-20-10-5-12-3-2-4-13(14(12)20)15(11-19)6-8-16(17,18)9-7-15/h2-5,10H,6-9,11,19H2,1H3
• InChI Key： ZNSYMXSHGXNZHF-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(C2C=CC=C3C=CN(C)C=23)CC1)F

Computed Properties

• Exact Mass: 278.15945497g/mol
• Monoisotopic Mass: 278.15945497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 31Ų

Additional information on 4,4-difluoro-1-(1-methyl-1H-indol-7-yl)cyclohexylmethanamine

4,4-Difluoro-1-(1-Methyl-1H-lndol-7-Yl)cyclohexylmethanamine (CAS No 2228293-99-8)

The compound 4,4-difluoro-1-(1-methyl-1H-lndol-7-yl)cyclohexylmethanamine, with the CAS registry number 2228293-99-8, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with a difluoro group at the 4-position and a methanamine group attached to the indole moiety at the 7-position. The indole ring itself is methylated at the 1-position, adding further complexity to its molecular architecture.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutics targeting various diseases such as cancer and neurodegenerative disorders. The presence of the indole ring, a common structural motif in many bioactive compounds, suggests that this molecule may exhibit promising pharmacological properties. Researchers have reported that 4,4-difluoro substituents can significantly influence the molecule's stability and bioavailability, making it a strong candidate for further preclinical testing.

In terms of synthesis, this compound is typically prepared through a multi-step process involving Friedel-Crafts alkylation and subsequent fluorination reactions. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and purer products. The synthesis of 1-(1-methylindolyl)cyclohexylmethanamine derivatives has also been optimized to minimize environmental impact, aligning with current green chemistry principles.

The physical properties of this compound are equally intriguing. Its melting point and solubility characteristics make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for determining its behavior in different solvent systems and its potential for formulation into pharmaceutical dosage forms.

From an applications perspective, this compound has shown promise in both in vitro and in vivo studies as a potential modulator of key cellular pathways involved in disease progression. For instance, preliminary data suggest that it may inhibit certain kinases associated with cancer cell proliferation without causing significant cytotoxicity to healthy cells. Such findings underscore its potential as a lead compound for drug development.

In conclusion, 4,4-difluoro-1-(1-methylindolyl)cyclohexylmethanamine (CAS No 2228293-99-8) represents a cutting-edge molecule with vast potential in the field of medicinal chemistry. Its unique structure, coupled with recent advancements in synthetic methodologies and pharmacological studies, positions it as a valuable asset in the quest for innovative therapeutic agents.